Cas no 2172559-29-2 (2-(5-bromopyrazin-2-yl)oxyacetic acid)

• Product Name: 2-(5-bromopyrazin-2-yl)oxyacetic acid
• CAS No: 2172559-29-2
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 6110868
• PubChem ID: 156333620
• Update Time: 2025-10-24

2-(5-bromopyrazin-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrazin-2-yl)oxyacetic acid
• EN300-1627998
• SCHEMBL23321302
• 2172559-29-2
• 2-[(5-bromopyrazin-2-yl)oxy]acetic acid

• Inchi： 1S/C6H5BrN2O3/c7-4-1-9-5(2-8-4)12-3-6(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： VSQSRNIGQZGURH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)OCC(=O)O

Computed Properties

• Exact Mass: 231.94835g/mol
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(5-bromopyrazin-2-yl)oxyacetic acid

2-(5-Bromopyrazin-2-yl)oxyacetic Acid: A Comprehensive Overview

2-(5-Bromopyrazin-2-yl)oxyacetic acid, also known by its CAS registry number NO2172559-29-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their diverse biological activities. The structure of 2-(5-bromopyrazin-2-yl)oxyacetic acid consists of a pyrazine ring substituted with a bromine atom at the 5-position and an oxyacetic acid group at the 2-position. This unique combination of functional groups imparts the compound with intriguing chemical and biological properties.

The synthesis of NO2172559-29-2 involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the pyrazine core with high precision. The introduction of the bromine substituent at the 5-position is often achieved through electrophilic substitution, leveraging the directing effects of existing functional groups on the pyrazine ring.

The oxyacetic acid group attached to the pyrazine ring plays a crucial role in determining the compound's reactivity and biological activity. This group can participate in hydrogen bonding, which is a key interaction in many biochemical processes. Recent studies have highlighted the potential of NO2172559-29-2 as a modulator of cellular signaling pathways, particularly those involving kinases and phosphatases. Experimental data from in vitro assays suggest that this compound exhibits selective inhibitory activity against certain enzymes, making it a promising candidate for drug development.

In terms of pharmacological applications, NO2172559-29-2 has shown potential in several therapeutic areas. For example, preclinical studies have demonstrated its ability to inhibit tumor growth in animal models, suggesting its potential as an anticancer agent. Additionally, research into its effects on neurodegenerative diseases has revealed promising results, indicating that it may play a role in protecting neurons from oxidative stress and inflammation.

The structural versatility of NO2172559-29-2 also makes it an attractive scaffold for further chemical modifications. Scientists are actively exploring analogs with different substituents on the pyrazine ring to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. These efforts are supported by computational modeling techniques, such as molecular docking and QSAR analysis, which provide valuable insights into the relationship between structure and activity.

In conclusion, NO2172559-29-2, or NO 17 8864446466, represents a compelling example of how structural diversity can lead to novel biological activities. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of complex biological systems and for developing innovative therapeutic agents.